![molecular formula C7H16Cl2N6 B2568667 1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride CAS No. 2193059-22-0](/img/structure/B2568667.png)
1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride” is a chemical compound with the CAS Number: 2193059-22-0 . It has a molecular weight of 255.15 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
Two complementary pathways for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides were proposed and successfully realized in the synthesis of 20 representative examples . These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines .Molecular Structure Analysis
The InChI Code for this compound is 1S/C7H14N6.2ClH/c8-5-1-3-13(4-2-5)7-10-6(9)11-12-7;;/h5H,1-4,8H2,(H3,9,10,11,12);2*1H . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
The synthesis of this compound involves the reaction of succinic anhydride, aminoguanidine hydrochloride, and a variety of amines . The choice of the pathway and sequence of the introduction of reagents to the reaction depended on the amine nucleophilicity .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 255.15 .Scientific Research Applications
Synthesis and Antimicrobial Activities Some novel 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds, including derivatives of 1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride, have shown good or moderate activities against various microorganisms. This suggests potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Chemical Synthesis Techniques The compound has been utilized in various chemical synthesis techniques, demonstrating its versatility as a building block in medicinal and agricultural chemistry. For example, its use in microwave-assisted synthesis of propanamides highlights its role in efficient chemical synthesis (Tan, Lim, & Dolzhenko, 2017).
Application in Energetic Materials Research on the synthesis of energetic materials involves the use of this compound. For instance, it has been used in the synthesis of bi-heterocyclic skeletons with high heat of formation and corresponding energetic salts, indicating its potential in materials science, particularly in the development of energetic materials (Cao et al., 2020).
Drug Discovery and Development The compound has been involved in the synthesis of various derivatives for pharmacological studies. These derivatives have been evaluated for activities like antimicrobial, anti-inflammatory, and analgesic properties, showcasing its significance in drug discovery and development processes (Nithinchandra et al., 2012).
Safety and Hazards
The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements associated with this compound include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-(5-amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N6.2ClH/c8-5-1-3-13(4-2-5)7-10-6(9)11-12-7;;/h5H,1-4,8H2,(H3,9,10,11,12);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIFUSBHUDRYGMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C2=NNC(=N2)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.